2,3-Dibromo-5-chloropyridine
Overview
Description
2,3-Dibromo-5-chloropyridine is a useful research compound. Its molecular formula is C5H2Br2ClN and its molecular weight is 271.34 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Microwave-Promoted Synthesis : A study by Gogoi, Gogoi, and Boruah (2012) in "Synthesis" highlighted the microwave-promoted synthesis of 3,5-disubstituted 2-chloropyridines, which includes compounds like 2,3-Dibromo-5-chloropyridine. This method provides a rapid and efficient approach for producing high-yield products in a short time (Gogoi, Gogoi, & Boruah, 2012).
Halogen Atom Migration Studies : Hertog and Schogt (2010) in "Recueil des Travaux Chimiques des Pays-Bas" explored halogen atom migration in derivatives of dihydroxypyridine, including processes like bromination and chlorination, which are relevant to the study of this compound (Hertog & Schogt, 2010).
Vibrational Spectra of Metal Complexes : A study by Bakiler, Maslov, and Akyuz (1999) in the "Journal of Molecular Structure" refined the force field and electrooptical parameters of 2-chloropyridine, predicting significant mixing of ring and CH modes in metal complexes. This research provides insights relevant to the structural analysis of this compound (Bakiler, Maslov, & Akyuz, 1999).
Silyl-Mediated Halogen/Halogen Displacement : Schlosser and Cottet (2002) in the "European Journal of Organic Chemistry" examined the silyl-mediated halogen/halogen displacement in pyridines, which is a key reaction for synthesizing compounds like this compound (Schlosser & Cottet, 2002).
Chlorination Mechanism Study : A study by Yang Kun (2004) in the "Journal of Tianjin Normal University" investigated the chlorination mechanism in chloropyridines, revealing important insights about the formation of compounds like this compound (Yang Kun, 2004).
Pesticide Synthesis Applications : Lu Xin-xin (2006) in "Modern Agrochemicals" reviewed the synthesis of 2,3-Dichloro-5-trifluoromethyl pyridine, evaluating the process's importance in pesticide synthesis. This review provides context for the application of similar compounds, like this compound, in pesticide development (Lu Xin-xin, 2006).
Mechanism of Action
Target of Action
It is often used as an organic synthesis and pharmaceutical intermediate, particularly in the preparation of pyridine-based drug molecules .
Mode of Action
Its bromine units are known to be easily converted into boronic acid, which is a key component in suzuki-miyaura cross-coupling reactions . This reaction is widely used in organic chemistry for the formation of carbon-carbon bonds, a critical step in the synthesis of many complex organic compounds .
Biochemical Pathways
Its role as an intermediate in the synthesis of pyridine-based drug molecules suggests that it may indirectly influence a variety of biochemical pathways depending on the specific drug molecule being synthesized .
Result of Action
The effects would therefore be dependent on the properties of the final synthesized compound .
Action Environment
The action of 2,3-Dibromo-5-chloropyridine, like many chemical reactions, can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals. For instance, its synthesis involves heating the reaction to 80 degrees and adjusting the pH of the water to 13 . .
Properties
IUPAC Name |
2,3-dibromo-5-chloropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Br2ClN/c6-4-1-3(8)2-9-5(4)7/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDUFWKJMOOVEMX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Br)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Br2ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40451411 | |
Record name | 2,3-Dibromo-5-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40451411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
137628-17-2 | |
Record name | 2,3-Dibromo-5-chloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=137628-17-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3-Dibromo-5-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40451411 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3-dibromo-5-chloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.232.808 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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